N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[(4-oxo-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12N2O2S2/c1-8-2-4-9(5-3-8)13-10(15)6-17-12-14-11(16)7-18-12/h2-5H,6-7H2,1H3,(H,13,15)
• InChI Key: NGFNWULDEONARO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)CS2
• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol

Description

N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide, also known as MPTAT, is a thiazole-based compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide is not fully understood. However, studies have suggested that it may exert its antimicrobial and anticancer effects through the inhibition of key enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of bacterial strains such as Staphylococcus aureus and Escherichia coli. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its chemical properties make it amenable to a range of analytical techniques. However, this compound has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide. One area of interest is the development of new synthetic routes for this compound and its analogs, which could lead to the discovery of new compounds with improved properties. Additionally, further studies on the mechanism of action of this compound could help to elucidate its potential applications in various fields, including drug discovery and material science. Finally, studies on the pharmacokinetics and toxicity of this compound are needed to assess its suitability for use in clinical settings.

Synthesis Methods

The synthesis of N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide involves the reaction of 4-methylbenzenamine with carbon disulfide and sodium hydroxide to form N-(4-methylphenyl) carbonothioylthiourea. This compound is then reacted with chloroacetyl chloride to produce N-(4-methylphenyl)-2-chloroacetamide, which is further reacted with potassium thioacetate to yield this compound.

Scientific Research Applications

N-(4-methylphenyl)-2-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)thio]acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as an antimicrobial agent, with studies demonstrating its efficacy against various bacterial strains. Additionally, this compound has been investigated for its potential use in cancer therapy, with studies showing its ability to inhibit the growth of cancer cells.